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Introduction
(3S)-(-)-3-(Methylamino)pyrrolidine is a chiral amine that has emerged as a pivotal building

block in modern synthetic chemistry, particularly within the pharmaceutical and materials

science sectors. Its unique stereochemistry and the presence of both secondary and primary

amine functionalities within a constrained five-membered ring make it an exceptionally versatile

intermediate.[1][2] This guide provides a comprehensive overview of its core properties,

strategic applications, and the scientific principles guiding its use in research and development.

The pyrrolidine moiety itself is a well-established scaffold in medicinal chemistry, present in

numerous FDA-approved drugs, underscoring the significance of its derivatives.[3][4]

Core Molecular and Physicochemical Properties
The fundamental characteristics of a compound dictate its reactivity, handling, and suitability for

specific applications. (3S)-(-)-3-(Methylamino)pyrrolidine is defined by a precise molecular

formula and weight, which are foundational to all stoichiometric calculations and analytical

characterizations.

Molecular Formula: C₅H₁₂N₂[1][5][6][7]
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Molecular Weight: 100.17 g/mol [1] (Note: slight variations to 100.16 g/mol are also

reported[5][7])

A summary of its key physicochemical properties is presented below, providing critical data for

experimental design, purification, and storage.

Property Value Source

CAS Number 139015-32-0 [1][5][6]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Density 0.94 g/mL [1]

Boiling Point 164 °C (lit.) [1]

Optical Rotation
[α]20/D = -22° to -17° (c=10 in

EtOH)
[1]

Refractive Index n20/D 1.48 [1]

These properties, particularly the specific optical rotation, are a direct consequence of its

defined (S)-stereochemistry, a critical feature for its application in asymmetric synthesis.

Strategic Importance in Synthesis and Drug
Discovery
The true value of (3S)-(-)-3-(Methylamino)pyrrolidine lies in its application as a chiral

synthon. The non-planar, three-dimensional structure of the pyrrolidine ring allows for an

efficient exploration of pharmacophore space, a desirable trait in modern drug design.[4][8]

Role as a Chiral Building Block
In pharmaceutical development, achieving the correct stereoisomer of a drug candidate is

paramount, as different enantiomers can have vastly different pharmacological and

toxicological profiles. (3S)-(-)-3-(Methylamino)pyrrolidine provides a pre-defined stereocenter,

which can be incorporated into a larger molecule, thereby guiding the stereochemical outcome
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of the final product. This strategy is often more efficient and cost-effective than separating

enantiomers later in the synthesis.

This compound serves as a crucial intermediate in the synthesis of complex pharmaceuticals,

especially those targeting neurological disorders.[1] The pyrrolidine scaffold is a privileged

structure, meaning it is frequently found in biologically active compounds.[3][9]

Asymmetric Synthesis Workflow
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Caption: Role as a chiral building block in drug synthesis.
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Ligand in Asymmetric Catalysis
Beyond its role as a structural component, this compound can act as a chiral ligand.[1] The

nitrogen atoms can coordinate to a metal center, creating a chiral environment that directs the

stereochemical course of a catalytic reaction, such as an asymmetric hydrogenation or carbon-

carbon bond formation. This dual utility enhances its value to synthetic chemists.

Key Applications Across Scientific Disciplines
The utility of (3S)-(-)-3-(Methylamino)pyrrolidine extends beyond a single field, demonstrating

its broad applicability.

Pharmaceutical Development: It is a key intermediate for synthesizing novel therapeutic

agents where specific chirality is essential for efficacy.[1] Its use is particularly noted in the

development of drugs for neurological conditions.[1] A related structure, (S)-3-

(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, is a key intermediate in preparing a

fluoroquinolone antibiotic, highlighting the role of such synthons in creating complex drugs.

[10][11]

Neuroscience Research: The compound is employed in studies investigating

neurotransmitter systems, helping to elucidate brain function and develop potential

treatments for mental health disorders.[1]

Materials Science: It can be integrated into polymer backbones or used as a modifying agent

to enhance material properties like thermal stability and flexibility.[1]

Biochemical Studies: Its structure allows for the synthesis of isotopically labeled versions,

which can be used as tracers to study metabolic pathways and drug-protein interactions in

biological systems.[1]

Synthesis and Handling Considerations
Synthetic Strategies
The stereoselective synthesis of substituted pyrrolidines is a well-documented field. General

approaches often start from readily available chiral precursors, such as the amino acid L-

proline or its derivatives.[9] Methodologies can involve multi-step sequences that build the

desired functionality onto the pyrrolidine core while preserving the stereocenter. For example,
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the synthesis of related pyrrolidines has been achieved through transformations like catalytic

asymmetric hydrogenation to establish key stereocenters with high selectivity.[11]

Experimental Protocol: General Handling and Storage
As a Senior Application Scientist, ensuring the integrity of starting materials is paramount for

reproducible results.

Objective: To outline the standard procedure for handling and storing (3S)-(-)-3-
(Methylamino)pyrrolidine to maintain its purity and stability.

Materials:

(3S)-(-)-3-(Methylamino)pyrrolidine

Inert gas (Argon or Nitrogen)

Dry, airtight storage vials (amber glass recommended)

Syringes and needles (oven-dried)

Procedure:

Inert Atmosphere Handling: Due to its amine functionalities, the compound may be sensitive

to atmospheric CO₂ and moisture. All transfers should be conducted under an inert

atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Dispensing: Use a dry, clean syringe to pierce the septum of the supplier bottle and withdraw

the required volume. The liquid's density (0.94 g/mL) can be used for accurate mass

calculations.[1]

Storage: The compound should be stored at room temperature in a tightly sealed container

under an inert atmosphere.[1] Protect from light and moisture.

Safety: The compound is a flammable liquid and is corrosive, causing severe skin burns and

eye damage.[7] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, must be worn at all times. All handling should occur in a well-

ventilated chemical fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/publication/224823229_Stereoselective_Synthesis_of_S-3-Methylamino-3-R-pyrrolidin-3-ylpropanenitrile?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbCwic3ViUGFnZSI6bnVsbH19
https://www.benchchem.com/product/b167147?utm_src=pdf-body
https://www.benchchem.com/product/b167147?utm_src=pdf-body
https://www.benchchem.com/product/b167147?utm_src=pdf-body
https://www.chemimpex.com/products/41648
https://www.chemimpex.com/products/41648
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Methylamino_pyrrolidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trustworthiness Check: Following this protocol minimizes exposure to air and moisture,

preventing degradation and ensuring the material's stereochemical and chemical purity is

maintained for subsequent reactions. This is a self-validating system as deviations would likely

lead to poor or irreproducible results in sensitive asymmetric syntheses.

Conclusion
(3S)-(-)-3-(Methylamino)pyrrolidine is more than just a chemical reagent; it is an enabling tool

for innovation in drug discovery and materials science. Its well-defined stereochemistry,

coupled with its versatile chemical handles, provides researchers with a reliable and powerful

building block for constructing complex, high-value molecules. Understanding its core

properties and the logic behind its application is essential for any scientist aiming to leverage

its full potential in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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